
Proper Disposal of Procymidone: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Procymidone

Cat. No.: B1679156 Get Quote

This document provides essential safety and logistical procedures for the proper disposal of

Procymidone, a dicarboximide fungicide. Adherence to these guidelines is critical for ensuring

personnel safety and environmental protection. Procymidone is classified as a hazardous

substance, with potential health effects including carcinogenicity, reproductive harm, and acute

toxicity if inhaled.[1][2][3] Therefore, all waste containing Procymidone must be managed in

accordance with federal, state, and local regulations.

Personal Protective Equipment (PPE)
Before handling Procymidone in any form (pure, in solution, or as waste), personnel must be

equipped with the appropriate PPE to minimize exposure risks.
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Equipment Type Specification Rationale

Gloves
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact.

Procymidone may cause skin

irritation.[1][4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust,

aerosols, and splashes. The

compound can cause eye

irritation.[1][4]

Lab Coat Standard laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate,

dust/aerosols are formed, or

exposure limits are exceeded,

a full-face respirator is

required.

Procymidone is harmful if

inhaled and may cause

respiratory irritation.[2][4]

Step-by-Step Disposal Protocol
The disposal of Procymidone waste must follow a strict, documented procedure from the point

of generation to final disposal by a licensed facility. Do not discharge Procymidone waste to

sewer systems or allow it to contaminate the environment.

Step 1: Waste Identification and Segregation
Classify Waste: All materials contaminated with Procymidone, including residual solids,

solutions, and contaminated labware (e.g., pipette tips, wipes), are to be treated as

hazardous waste.

Segregate: Keep Procymidone waste separate from other chemical waste streams to avoid

incompatible reactions. It is incompatible with strong oxidizing agents, strong acids, and

strong bases.[4]
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Step 2: Containerization
Select Container: Use a chemically compatible, leak-proof container with a secure, tight-

fitting lid.[5][6] Plastic containers are generally preferred.[7]

Labeling: Affix a "Hazardous Waste" label to the container immediately upon starting waste

accumulation.[5][8] The label must clearly state "Procymidone Waste" and list all chemical

constituents, including solvents and their approximate concentrations.[5]

Filling: Do not overfill the container. Leave at least one inch of headspace to allow for

expansion.[6] Keep the container closed at all times except when adding waste.[5][6]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designate Area: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory, at or near the point of waste generation.[6][7]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading.[5]

Accumulation Limits: A maximum of 55 gallons of hazardous waste may be stored in an

SAA. Once a container is full, it must be removed from the SAA within three days.[6][7]

Step 4: Spill and Emergency Procedures
Evacuate: In case of a significant spill, evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Control: Remove all sources of ignition. Prevent further spillage if it is safe to do so.[9] Do

not allow the chemical to enter drains.

Absorb: For liquid spills, use an inert absorbent material. For solid spills, carefully collect the

material to avoid creating dust.

Collect: Place all contaminated materials into a designated, sealed, and labeled hazardous

waste container for disposal.
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Decontaminate: Clean the spill area thoroughly with soap and water.

Step 5: Final Disposal
Arrange Pickup: Contact your institution's Environmental Health & Safety (EH&S)

department to arrange for the pickup and disposal of the hazardous waste container.[7]

Manifesting: All hazardous waste shipments require a manifest that identifies the hazards

associated with the waste.[10]

Disposal Method: The primary recommended disposal method for Procymidone is

controlled incineration at a licensed chemical destruction plant.

Step 6: Decontamination and Empty Container Disposal
Rinsing: Empty Procymidone containers must be triple-rinsed or pressure-rinsed before

disposal.[11][12][13]

Triple-Rinse Procedure:

1. Empty the container and allow it to drain for 30 seconds.[13]

2. Fill the container 20-25% full with a suitable solvent (e.g., water, depending on the

formulation).[13]

3. Secure the lid and shake thoroughly.

4. Pour the rinsate into a hazardous waste container for disposal.[13]

5. Repeat this process two more times.[13]

Final Disposal of Container: After rinsing, puncture the container to render it unusable.[11]

[13] It can then be offered for recycling or disposed of in a sanitary landfill, if permitted by

local regulations.[11]

Procymidone Toxicity Data
The following table summarizes key toxicity data for Procymidone.
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Toxicity Metric Species Value Classification

Acute Oral LD₅₀ Rat 6800 mg/kg Low Toxicity

Acute Dermal LD₅₀ Rat >2500 mg/kg Low Toxicity

Data sourced from Apparent Procymidone 500 Fungicide MSDS.[1]

Visual Workflow for Procymidone Disposal
The following diagram illustrates the decision-making process for the proper management and

disposal of Procymidone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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